Cas no 1154378-16-1 (N-(3-amino-2-methylphenyl)-4-nitrobenzene-1-sulfonamide)
N-(3-amino-2-methylphenyl)-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 1154378-16-1
- N-(3-amino-2-methylphenyl)-4-nitrobenzene-1-sulfonamide
- EN300-1167676
-
- Inchi: 1S/C13H13N3O4S/c1-9-12(14)3-2-4-13(9)15-21(19,20)11-7-5-10(6-8-11)16(17)18/h2-8,15H,14H2,1H3
- InChI Key: DZFHJBQMEPAGNB-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1C=CC=C(C=1C)N)(=O)=O
Computed Properties
- Exact Mass: 307.06267708g/mol
- Monoisotopic Mass: 307.06267708g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 126Ų
N-(3-amino-2-methylphenyl)-4-nitrobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1167676-0.05g |
1154378-16-1 | 0.05g |
$612.0 | 2023-05-27 | |||
| Enamine | EN300-1167676-0.1g |
1154378-16-1 | 0.1g |
$640.0 | 2023-05-27 | |||
| Enamine | EN300-1167676-0.25g |
1154378-16-1 | 0.25g |
$670.0 | 2023-05-27 | |||
| Enamine | EN300-1167676-0.5g |
1154378-16-1 | 0.5g |
$699.0 | 2023-05-27 | |||
| Enamine | EN300-1167676-1.0g |
1154378-16-1 | 1g |
$728.0 | 2023-05-27 | |||
| Enamine | EN300-1167676-2.5g |
1154378-16-1 | 2.5g |
$1428.0 | 2023-05-27 | |||
| Enamine | EN300-1167676-5.0g |
1154378-16-1 | 5g |
$2110.0 | 2023-05-27 | |||
| Enamine | EN300-1167676-10.0g |
1154378-16-1 | 10g |
$3131.0 | 2023-05-27 | |||
| Enamine | EN300-1167676-50mg |
1154378-16-1 | 50mg |
$468.0 | 2023-10-03 | |||
| Enamine | EN300-1167676-100mg |
1154378-16-1 | 100mg |
$490.0 | 2023-10-03 |
N-(3-amino-2-methylphenyl)-4-nitrobenzene-1-sulfonamide Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on N-(3-amino-2-methylphenyl)-4-nitrobenzene-1-sulfonamide
Recent Advances in the Study of N-(3-amino-2-methylphenyl)-4-nitrobenzene-1-sulfonamide (CAS: 1154378-16-1)
The compound N-(3-amino-2-methylphenyl)-4-nitrobenzene-1-sulfonamide (CAS: 1154378-16-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative has been investigated for its unique biochemical properties, particularly its role as an inhibitor in various enzymatic pathways. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing new insights into its mechanism of action and potential clinical uses.
One of the key findings in the latest research is the compound's ability to selectively target specific enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(3-amino-2-methylphenyl)-4-nitrobenzene-1-sulfonamide exhibits potent inhibitory activity against certain kinases, which are critical in the regulation of cell proliferation and survival. This suggests its potential as a lead compound for the development of novel anticancer agents.
Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Researchers have employed advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to quantify the compound in biological matrices. These studies have revealed favorable bioavailability and metabolic stability, making it a promising candidate for further preclinical development.
In addition to its anticancer potential, recent studies have also highlighted the compound's anti-inflammatory properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that N-(3-amino-2-methylphenyl)-4-nitrobenzene-1-sulfonamide effectively suppresses the production of pro-inflammatory cytokines in vitro, suggesting its utility in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.
The structural optimization of N-(3-amino-2-methylphenyl)-4-nitrobenzene-1-sulfonamide has also been a focus of recent research. Computational modeling and structure-activity relationship (SAR) studies have identified key modifications that enhance its binding affinity and selectivity. These findings are expected to guide the design of next-generation derivatives with improved therapeutic profiles.
Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as potential off-target effects and long-term toxicity need to be addressed through rigorous preclinical and clinical testing. Nevertheless, the growing body of research underscores the potential of N-(3-amino-2-methylphenyl)-4-nitrobenzene-1-sulfonamide as a versatile scaffold for drug discovery.
In conclusion, the latest research on N-(3-amino-2-methylphenyl)-4-nitrobenzene-1-sulfonamide (CAS: 1154378-16-1) highlights its multifaceted biological activities and therapeutic potential. Continued exploration of its mechanisms and optimization of its chemical structure are expected to yield significant advancements in the field of medicinal chemistry.
1154378-16-1 (N-(3-amino-2-methylphenyl)-4-nitrobenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)